Cas no 920007-14-3 (6-Bromohexan-3-ol)

• Product Name: 6-Bromohexan-3-ol
• CAS No: 920007-14-3
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 759965
• PubChem ID: 23557569
• Update Time: 2024-03-01

6-Bromohexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 6-bromo-
• 6-bromohexan-3-ol
• 6-Bromohexan-3-ol

• Inchi： 1S/C6H13BrO/c1-2-6(8)4-3-5-7/h6,8H,2-5H2,1H3
• InChI Key： STIODKHHDQTPHD-UHFFFAOYSA-N
• SMILES： BrCCCC(CC)O

Computed Properties

• Exact Mass: 180.01498g/mol
• Monoisotopic Mass: 180.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols